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Compound of Interest

Compound Name: Crotonic anhydride

CAS No.: 623-68-7

Cat. No.: B1582151

Get Quote

As a pivotal reagent in pharmaceutical and chemical synthesis, crotonic anhydride
((CH₃CH=CHCO)₂O) offers significant utility for researchers and drug development

professionals.[1] Its role as an acylating agent and a precursor in polymer synthesis makes it a

valuable component in the modern laboratory. However, its utility is matched by its hazardous

nature. A thorough and mechanistic understanding of its safety profile is not merely a regulatory

formality but a critical prerequisite for ensuring laboratory safety and experimental integrity.

This guide moves beyond the standard Safety Data Sheet (SDS) format to provide a deeper,

more integrated understanding of crotonic anhydride's properties and the causality behind

essential safety protocols.

Section 1: Physicochemical and Hazardous Profile
A foundational understanding of a chemical's properties is the first step in predicting its

behavior and handling it safely. Crotonic anhydride is a combustible, corrosive liquid that

demands respect.[2][3]

Key Physical and Chemical Properties
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The operational parameters for handling crotonic anhydride are dictated by its physical

properties. Its high flash point indicates it is not flammable at ambient temperatures but is a

combustible liquid that can ignite if heated.[2] Its density, greater than water, and low vapor

pressure are also important considerations for spill control and ventilation.

Property Value Source

Molecular Formula (CH₃CH=CHCO)₂O [3]

Molecular Weight 154.16 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point ~248-250 °C [1][5]

Melting Point -20 °C [1][5]

Density ~1.04 g/mL at 20-25 °C [1][5]

Flash Point 93.4 °C (Closed Cup) / 113 °C [2][5]

Ignition Temperature 290 °C [5]

Vapor Pressure 1 hPa at 25 °C [1][5]

GHS Hazard Identification and Toxicological Summary
Crotonic anhydride is classified as a hazardous substance, primarily due to its severe

corrosive effects and environmental toxicity.[3][6]

Hazard Classification GHS Code Signal Word

Skin Corrosion/Irritation H314 (Category 1B) Danger

Serious Eye Damage/Irritation H314 (Category 1) Danger

Corrosive to Metals H290 (Category 1) Danger

Acute Aquatic Toxicity H400 Warning

The primary toxicological concern is acute and severe tissue damage upon contact. Inhalation

of its vapor or mist can cause severe irritation and damage to the respiratory tract,
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characterized by coughing and shortness of breath.[2][7] Skin contact leads to chemical burns,

while eye contact can result in corneal damage or even blindness.[2] Ingestion is particularly

dangerous, with the potential for perforation of the stomach or esophagus.

The oral LD50 in rats is reported as 2830 mg/kg, classifying it as moderately toxic by ingestion.

[6]

Section 2: The Chemistry of Corrosion and
Reactivity
To handle crotonic anhydride safely, one must understand the chemical principles driving its

hazards. The anhydride functional group is highly susceptible to nucleophilic attack, particularly

by water. This reactivity is the root cause of its corrosive nature.

When crotonic anhydride comes into contact with moisture—such as on the skin, in the eyes,

or mucous membranes of the respiratory tract—it rapidly hydrolyzes to form two equivalents of

crotonic acid. Crotonic acid is a corrosive substance that causes the severe tissue damage

associated with exposure.[8]

Incompatibility and Hazardous Reactions
This reactivity extends to other substances. It is crucial to prevent contact with:

Water/Moisture: Causes decomposition to corrosive crotonic acid.[2]

Strong Bases and Alkalis: Can trigger a violent reaction.

Strong Oxidizing Agents: Can lead to a vigorous, potentially explosive reaction.

Acids and Reducing Agents: Also incompatible and may lead to hazardous reactions.

The diagram below illustrates these critical incompatibilities.
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Crotonic Anhydride Reactivity Hazards
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Caption: Key incompatibilities and hazardous reactions of crotonic anhydride.

Section 3: Proactive Safety: Exposure Control and
Personal Protection
Given the severe hazards, a proactive and multi-layered approach to safety is mandatory. The

hierarchy of controls is a framework that prioritizes the most effective safety measures.
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Hierarchy of Controls for Crotonic Anhydride
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Caption: Prioritizing safety measures from most to least effective.

Engineering Controls: This is the most critical layer for laboratory work. All handling of

crotonic anhydride must be performed inside a certified chemical fume hood to control

vapor inhalation.[9] An eyewash station and safety shower must be immediately accessible.

[6]
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Administrative Controls: Establish clear Standard Operating Procedures (SOPs) for all

experiments involving this reagent. Ensure all personnel are trained on the specific hazards

and emergency procedures. Work areas should be clearly marked when crotonic
anhydride is in use.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be worn at

all times. The suggested protective gear is comprehensive and should not be compromised.

[2]

Protection Type Specification Rationale and Source

Hand Protection

Wear suitable chemical-

resistant gloves (e.g., Nitrile

rubber).

Tested according to standards

like EN 374. Consult glove

manufacturer data for

breakthrough times.[10]

Eye/Face Protection

Chemical splash-resistant

safety goggles with side

protection and a face shield.

Protects against splashes that

could cause irreversible eye

damage. A face shield is

critical when handling larger

quantities.[2][8]

Skin and Body

A lab coat, long pants, and

closed-toe shoes are

mandatory. Consider a

chemically resistant apron or

suit for larger quantities.

Prevents accidental skin

contact and burns.[2][6]

Respiratory

A MSHA/NIOSH-approved

respirator with an appropriate

vapor cartridge must be used if

engineering controls are

insufficient or during a spill

response.

Protects against severe

irritation and damage to the

respiratory tract.[2]

Section 4: Standard Operating Procedures
Protocol for Safe Handling and Dispensing
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Preparation: Don all required PPE (face shield, goggles, lab coat, gloves) before entering the

storage area. Ensure the chemical fume hood is on and functioning correctly.

Transport: Transport the container in a secondary, chemically resistant container.

Dispensing: Place the container securely inside the fume hood. Do not work with more than

the minimally required amount. Use a pipette or a funnel for transfers to minimize the risk of

splashes.

Closure: Tightly seal the container immediately after use.[2]

Cleanup: Decontaminate any surfaces within the fume hood that may have been exposed.

Wash hands thoroughly after the procedure, even if gloves were worn.[6]

Storage Requirements
Proper storage is critical to maintaining the chemical's stability and preventing hazardous

situations.

Location: Store in a designated corrosives area or cabinet.[11]

Conditions: The area must be cool, dry, and well-ventilated. Keep the container tightly sealed

to protect it from moisture.[2]

Incompatibilities: Store away from heat, sparks, open flames, and all incompatible materials

previously listed (bases, oxidizers, etc.).

Section 5: Emergency Response Protocols
Immediate and correct action is vital in an emergency. All personnel must be familiar with these

procedures before working with the chemical.
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Emergency Response Workflow for Crotonic Anhydride
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Caption: Decision workflow for responding to crotonic anhydride emergencies.

First-Aid Measures
Skin Contact: Immediately remove all contaminated clothing while protecting your own

hands.[2] Place the victim under a deluge shower and flush the affected area with running

water for at least 15 minutes.[2][6] Seek immediate medical attention.[6]
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Eye Contact: Immediately flush eyes with copious amounts of running water for a minimum

of 15 minutes, occasionally lifting the upper and lower eyelids.[2][6] Do not use an eye

ointment.[2] Seek immediate medical attention.[2]

Inhalation: Evacuate the victim to a safe area with fresh air as soon as possible.[2] If

breathing is difficult, administer oxygen. If the victim is not breathing, perform artificial

respiration, but be aware that mouth-to-mouth resuscitation may be dangerous to the

provider.[2][7][9] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water.[6] Seek immediate medical attention.[2]

Spill and Fire Response
Spill Cleanup: Evacuate unprotected personnel.[8] Eliminate all sources of ignition.[2] Stop

the leak if it can be done without risk. Absorb the spill with DRY, non-combustible material

like sand or earth.[2] Do NOT use water.[2] Collect the absorbed material into a suitable,

sealed container for hazardous waste disposal.[6]

Fire Fighting: For a small fire, use dry chemical, CO₂, water spray, or foam.[6] For a large

fire, use water spray, fog, or foam.[2] Do NOT use a direct water jet as it may spread the

material.[2] Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[6] Containers may explode when heated.[11]

Section 6: Disposal Considerations
Crotonic anhydride and any materials contaminated with it must be treated as hazardous

waste.[8] Disposal should be carried out by a licensed professional waste disposal service. It

may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[2] Always consult and comply with all

federal, state, and local environmental regulations.[2]

Conclusion
Crotonic anhydride is a potent and versatile chemical intermediate. Its safe use hinges on a

comprehensive understanding of its reactivity, particularly its corrosive nature when exposed to

moisture. By implementing robust engineering controls, adhering to strict handling protocols,
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using appropriate personal protective equipment, and being prepared for emergencies,

researchers can leverage the synthetic power of this reagent while maintaining the highest

standards of laboratory safety.
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4. Crotonic anhydride | C8H10O3 | CID 6049834 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Crotonic anhydride CAS 623-68-7 | 822002 [merckmillipore.com]

6. aksci.com [aksci.com]

7. bio.vu.nl [bio.vu.nl]

8. nj.gov [nj.gov]

9. westliberty.edu [westliberty.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.merckmillipore.com/FR/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://aksci.com/sds/C949_SDS.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/crotonic%20acid.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0539.pdf
https://westliberty.edu/health-and-safety/files/2012/08/CrotonicAcid.pdf
https://www.carlroth.com/medias/SDB-1HHN-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTI0MzB8YXBwbGljYXRpb24vcGRmfGFHSmpMMmhpWmk4NU1UWTVPVGd4T0RrNE56Z3lMMU5FUWw4eFNFaE9YMGRDWDBWT0xuQmtaZ3xhNDExOTFhOGQ0YzIxMDNjNzFmOGZlOGQxODdjYmZkYzZiZDlkYTM4OWU1ODc5ZDk3ZGFkMjQ3NTA5ZmU4ZGNi
https://www.fishersci.com/store/msds?partNumber=AC150875000&productDescription=CROTONIC+ACID+98%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582151/docs#an-in-depth-technical-guide-to-the-safe-handling-of-crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs#an-in-depth-technical-guide-to-the-safe-handling-of-crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs#an-in-depth-technical-guide-to-the-safe-handling-of-crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs#an-in-depth-technical-guide-to-the-safe-handling-of-crotonic-anhydride
https://www.benchchem.com/product/b1582151?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

